Cas no 40532-06-7 (2,5-Dimethoxyphenyl isothiocyanate)

2,5-Dimethoxyphenyl isothiocyanate Properties

Names and Identifiers

• 2,5-Dimethoxyphenyl isothiocyanate
• 2-isothiocyanato-1,4-dimethoxybenzene
• 2,4-DIMETHOXYL-1,3,5,-TRIAZINE-6-PYRENEYL
• 2,5-dimethoxybenzenisothiocyanate
• 2,5-Dimethoxy-phenylisothiocyanat
• 2.5-Dimethoxy-phenylsenfoel
• 2-isothiocyanato-1,4-dimethoxy-benzene
• A825157
• VS-03393
• MFCD00041059
• F0001-1148
• FT-0610407
• AKOS000212300
• 2-Isothiocyanato-1,4-dimethoxybenzene #
• SY061712
• EN300-65156
• FT-0610409
• SCHEMBL1457686
• DTXSID20193564
• 40532-06-7
• 2,5-dimethoxyphenylisothiocyanate
• Benzene, 2-isothiocyanato-1,4-dimethoxy-
• DTXCID60116055
• G77559
• DB-020106
• BBL012573
• STK803256
• +Expand

• MDL： MFCD00041059
• InChIKey： RADQLZMDTYWZKA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO2S/c1-11-7-3-4-9(12-2)8(5-7)10-6-13/h3-5H,1-2H3
• SMILES： COC1=CC=C(C(=C1)N=C=S)OC
• BRN： 3267310

Computed Properties

• Exact Mass: 195.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 195.035
• Heavy Atom Count: 13
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• LogP: 2.43810
• PSA: 62.91000
• Refractive Index: 1.5270 (estimate)
• Boiling Point: 175 °C/10 mmHg(lit.)
• Melting Point: 33-36 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: solid
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive
• Density: 1.2721 (rough estimate)

2,5-Dimethoxyphenyl isothiocyanate Security Information

• Symbol: GHS05 GHS06
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S27-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：2810
• Hazard Statement： H331,H302,H312,H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

2,5-Dimethoxyphenyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides